Cas no 1310220-53-1 (3-(2-ethoxyphenyl)methylpiperidine)

• Product Name: 3-(2-ethoxyphenyl)methylpiperidine
• CAS No: 1310220-53-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6016698
• PubChem ID: 62800751
• Update Time: 2025-05-19

3-(2-ethoxyphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenyl)methylpiperidine
• Piperidine, 3-[(2-ethoxyphenyl)methyl]-
• 3-(2-Ethoxybenzyl)piperidine
• EN300-1827722
• 1310220-53-1
• 3-[(2-ethoxyphenyl)methyl]piperidine
• AKOS012095581
• CS-0299490

• Inchi： 1S/C14H21NO/c1-2-16-14-8-4-3-7-13(14)10-12-6-5-9-15-11-12/h3-4,7-8,12,15H,2,5-6,9-11H2,1H3
• InChI Key： TUUYOLMHXLMQKC-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=CC=CC=C2OCC)C1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.991±0.06 g/cm3(Predicted)
• Boiling Point: 320.6±15.0 °C(Predicted)
• pka: 10.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-(2-ethoxyphenyl)methylpiperidine

3-(2-Ethoxyphenyl)methylpiperidine: A Comprehensive Overview

The compound with CAS No. 1310220-53-1, commonly referred to as 3-(2-ethoxyphenyl)methylpiperidine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, and recent advancements in its utilization across different sectors.

3-(2-Ethoxyphenyl)methylpiperidine is an organic compound characterized by a piperidine ring substituted with a methyl group at the 3-position and an ethoxyphenyl group at the 2-position of the benzene ring. The ethoxyphenyl group introduces electron-donating effects, which can influence the compound's reactivity and stability. The piperidine ring, a six-membered saturated ring with one nitrogen atom, contributes to the molecule's flexibility and ability to form hydrogen bonds, making it suitable for various chemical reactions.

The synthesis of 3-(2-ethoxyphenyl)methylpiperidine typically involves multi-step reactions, including nucleophilic substitution, elimination, and coupling reactions. Recent studies have focused on optimizing these processes to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and minimize side reactions. This approach not only improves efficiency but also aligns with green chemistry principles by reducing energy consumption and waste generation.

In terms of applications, 3-(2-ethoxyphenyl)methylpiperidine has shown promise in the pharmaceutical industry. Its ability to act as a versatile building block in drug design has led to its incorporation into various bioactive molecules. For example, it has been used as a scaffold for developing potential antiviral agents targeting viral proteases. Recent research highlights its role in creating compounds with high potency against emerging viral strains, underscoring its importance in antiviral drug discovery.

Beyond pharmaceuticals, 3-(2-ethoxyphenyl)methylpiperidine has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Studies have demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for its use in advanced electronic devices.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of 3-(2-ethoxyphenyl)methylpiperidine. Molecular docking studies reveal that its structure allows for favorable interactions with target proteins, making it a valuable tool in rational drug design. Additionally, density functional theory (DFT) calculations have provided insights into its electronic structure, which is crucial for understanding its reactivity in different chemical environments.

In conclusion, 3-(2-ethoxyphenyl)methylpiperidine (CAS No. 1310220-53-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable asset in both academic research and industrial settings. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.